Cas no 90532-00-6 (1-bromo-2-methanesulfonyl-4-methoxybenzene)

• Product Name: 1-bromo-2-methanesulfonyl-4-methoxybenzene
• CAS No: 90532-00-6
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 4302437
• Update Time: 2025-10-13

1-bromo-2-methanesulfonyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-methoxy-2-(methylsulfonyl)-
• 1-bromo-2-methanesulfonyl-4-methoxybenzene

• Inchi： 1S/C8H9BrO3S/c1-12-6-3-4-7(9)8(5-6)13(2,10)11/h3-5H,1-2H3
• InChI Key： OJSFTIAXFDDUMI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC)C=C1S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-bromo-2-methanesulfonyl-4-methoxybenzene

Comprehensive Overview of 1-Bromo-2-methanesulfonyl-4-methoxybenzene (CAS No. 90532-00-6): Properties, Applications, and Industry Insights

1-Bromo-2-methanesulfonyl-4-methoxybenzene (CAS No. 90532-00-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines a bromine substituent with a methanesulfonyl group and a methoxybenzene backbone, making it a versatile building block for cross-coupling reactions and functional group transformations. The compound's unique reactivity profile has garnered significant attention in recent years, particularly in the development of small-molecule APIs and photoactive materials.

Recent trends in green chemistry have driven innovations in the synthesis of halogenated aromatics like 90532-00-6. Researchers are exploring catalytic methods to improve the atom economy of bromination processes, addressing common search queries such as "eco-friendly bromination techniques" and "sustainable sulfone derivatives." The compound's electron-withdrawing sulfonyl group enhances its utility in Pd-catalyzed couplings, a topic frequently searched in conjunction with "Suzuki-Miyaura reaction optimization" and "arylation methodologies."

The thermal stability of 1-bromo-2-methanesulfonyl-4-methoxybenzene (measured up to 200°C by DSC analysis) makes it valuable for high-temperature applications, particularly in the electronics industry where users often search for "heat-resistant aromatic compounds." Its crystalline form (monoclinic P2₁/c space group) has been characterized by single-crystal X-ray diffraction, showing intermolecular interactions that influence its solubility profile—a key consideration for formulators searching "polar aprotic solvent compatibility."

In pharmaceutical contexts, this compound serves as a precursor for biaryl ether scaffolds, answering frequent search queries about "kinase inhibitor building blocks." The methoxy group provides metabolic stability, while the bromine atom enables further functionalization—features that rank highly in searches for "drug discovery intermediates." Recent patent analyses reveal growing applications in OLED materials, correlating with increased searches for "sulfone-based emitters" and "organic semiconductor precursors."

Analytical methods for CAS 90532-00-6 typically involve HPLC (retention time 6.8 min under C18 conditions) and GC-MS (characteristic m/z 264 [M⁺]), addressing laboratory professionals' searches for "halogenated benzene detection methods." The compound's logP value of 2.3 (predicted) makes it relevant to discussions about "lipophilicity optimization" in medicinal chemistry forums. Storage recommendations (2-8°C under inert atmosphere) align with industry standards for sulfone-containing compounds.

Emerging applications in covalent organic frameworks (COFs) have positioned 1-bromo-2-methanesulfonyl-4-methoxybenzene as a candidate for porous material synthesis, responding to academic searches for "crystalline linker molecules." Its hydrogen bond acceptor capacity (calculated PSA: 45.2 Ų) enables predictable supramolecular assembly—a hot topic in materials science circles searching for "designer molecular architectures." These developments complement traditional uses in dye intermediates and liquid crystal formulations.

From a regulatory perspective, proper handling of 90532-00-6 requires attention to REACH compliance (registered under EC 248-589-7), addressing corporate queries about "EU chemical regulation updates." The compound's environmental fate (predicted biodegradability <10% in 28 days) informs discussions about "persistent organic pollutants" in ecological chemistry. These technical aspects, combined with its synthetic versatility, ensure continued relevance across multiple industries searching for "multifunctional aromatic reagents."